Cas no 839708-81-5 (Ethanesulfenic acid, 2-cyano-)

• Product Name: Ethanesulfenic acid, 2-cyano-
• CAS No: 839708-81-5
• MF: C₃H₅NOS
• MW: 103.142899274826
• CID: 1817623
• PubChem ID: 71414782
• Update Time: 2025-04-21

Ethanesulfenic acid, 2-cyano- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfenic acid, 2-cyano-
• 3-hydroxysulfanylpropanenitrile
• 839708-81-5
• SCHEMBL8971700
• 3-(Hydroxysulfanyl)propanenitrile
• DTXSID30834219

• Inchi： 1S/C3H5NOS/c4-2-1-3-6-5/h5H,1,3H2
• InChI Key： CCUZNTCMSYLIAW-UHFFFAOYSA-N
• SMILES： S(CCC#N)O

Computed Properties

• Exact Mass: 103.00918496g/mol
• Monoisotopic Mass: 103.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 64.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.3Ų